(Z)-methyl 2-(4-fluoro-2-((1-methyl-1H-pyrazole-3-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[4-fluoro-2-(1-methylpyrazole-3-carbonyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C15H13FN4O3S/c1-19-7-6-10(18-19)14(22)17-15-20(8-12(21)23-2)13-9(16)4-3-5-11(13)24-15/h3-7H,8H2,1-2H3
• InChI Key: VCMHHRLQEUGHSB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)N=C2N(C3=C(C=CC=C3S2)F)CC(=O)OC
• Molecular Formula: C15H13FN4O3S
• Molecular Weight: 348.4 g/mol

Description

(Z)-methyl 2-(4-fluoro-2-((1-methyl-1H-pyrazole-3-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C15H13FN4O3S and its molecular weight is 348.35. The purity is usually 95%.
BenchChem offers high-quality (Z)-methyl 2-(4-fluoro-2-((1-methyl-1H-pyrazole-3-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-methyl 2-(4-fluoro-2-((1-methyl-1H-pyrazole-3-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry Applications

Pyrazole and thiazole derivatives have been recognized for their significant pharmacological potential. The synthesis and evaluation of such compounds have led to discoveries in antipsychotic agents, which exhibit promising profiles in behavioral animal tests without interacting with dopamine receptors, a distinct feature compared to clinically available antipsychotic drugs (Wise et al., 1987). Additionally, these derivatives have been explored for their fungicidal activities against various pathogens, indicating their potential in agricultural science as well (Liu et al., 2014).

Organic Synthesis and Chemical Properties

In the realm of organic synthesis, thiazole and pyrazole derivatives serve as key intermediates for the development of heterocyclic compounds, which are of significant interest due to their diverse chemical properties and applications in material science, dye production, and as chemical sensors. Studies have demonstrated the efficient synthesis of such derivatives, which can undergo various chemical transformations, offering a broad range of functional molecules (Toplak et al., 1999).

Photophysical and Spectroscopic Studies

Derivatives of thiazole and pyrazole have been explored for their photophysical properties, indicating their potential application in the development of organic light-emitting diodes (OLEDs) and as fluorescent markers in biological studies. Research into the solvatochromic properties and fluorescence of these compounds provides valuable insights into their electronic structures and interaction with light, facilitating their application in optical materials and sensors (Patil et al., 2019).